Cas no 2034352-79-7 (5-chloro-N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}thiophene-2-carboxamide)

• Product Name: 5-chloro-N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}thiophene-2-carboxamide
• CAS No: 2034352-79-7
• MF: C₁₅H₁₅ClN₆OS
• MW: 362.837199449539
• CID: 5551984
• PubChem ID: 91818963
• Update Time: 2025-10-29

5-chloro-N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS026694601
• 5-chloro-N-[(6-pyrrolidin-1-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]thiophene-2-carboxamide
• F6524-5375
• 5-chloro-N-((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)thiophene-2-carboxamide
• 5-chloro-N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}thiophene-2-carboxamide
• 2034352-79-7

• Inchi： 1S/C15H15ClN6OS/c16-11-4-3-10(24-11)15(23)17-9-14-19-18-12-5-6-13(20-22(12)14)21-7-1-2-8-21/h3-6H,1-2,7-9H2,(H,17,23)
• InChI Key： UQYQEDUIBHPTTF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NCC2=NN=C3C=CC(=NN32)N2CCCC2)=O)S1

Computed Properties

• Exact Mass: 362.0716580g/mol
• Monoisotopic Mass: 362.0716580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on 5-chloro-N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}thiophene-2-carboxamide

5-Chloro-N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}thiophene-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 2034352-79-7, named 5-chloro-N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}thiophene-2-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a chlorine substituent, a pyrrolidine ring, a triazolo-pyridazine heterocycle, and a thiophene moiety. These structural features contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery. The presence of the triazolo-pyridazine ring is particularly notable, as it has been shown to enhance bioavailability and improve pharmacokinetic profiles in various drug candidates. Additionally, the thiophene group is known for its ability to participate in π-interactions, which can be crucial for molecular recognition and binding affinity in biological systems.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have employed advanced methodologies such as cross-coupling reactions and heterocyclic ring formation to achieve high yields and purity. These techniques are essential for ensuring the compound's stability and reproducibility in subsequent applications.

In terms of biological activity, this compound has demonstrated promising results in preliminary assays. For instance, it has shown selective inhibition against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to modulate receptor activity has opened avenues for exploring its role in neurodegenerative diseases.

From a materials science perspective, the compound's electronic properties make it a candidate for use in organic electronics. The conjugated system formed by the thiophene and triazolo-pyridazine moieties facilitates charge transport, which is critical for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

Recent advancements in computational chemistry have also played a pivotal role in understanding this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling researchers to fine-tune its properties for specific applications.

In conclusion, 5-chloro-N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}thiophene-2-carboxamide represents a cutting-edge molecule with diverse potential applications across multiple disciplines. Its intricate structure and versatile functional groups make it a valuable addition to both academic research and industrial development.